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Compound of Interest

Compound Name: Cetyl lactate

cat. No.: B148137

An In-depth Technical Guide to the Melting Point and Physical State of Cetyl Lactate

For professionals in research, science, and drug development, a precise understanding of the
physicochemical properties of excipients like cetyl lactate is fundamental. This technical guide
provides a detailed examination of the melting point and physical state of cetyl lactate,
complete with quantitative data, experimental methodologies, and a procedural workflow.

Physicochemical Properties of Cetyl Lactate

Cetyl lactate (CAS No: 35274-05-6), the ester of cetyl alcohol and lactic acid, is a nonionic
emollient utilized to enhance the texture and feel of cosmetic and pharmaceutical formulations.
[1][2] Its physical state and melting point are critical parameters influencing its application in
various products such as creams, lotions, and lipsticks.[3][4]

At ambient temperature, cetyl lactate typically presents as a white to light yellow, soft, waxy
solid.[2][5][6] It may also be found in the form of white to off-white flakes. The material is
characterized by a faint, fatty, or buttery odor.[5]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of cetyl lactate compiled
from various technical sources.
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Property Value References
hexadecyl 2-

IUPAC Name [41151[7]
hydroxypropanoate

Molecular Formula C19H3803 [3][6]

Molecular Weight 314.5 g/mol [61[7]

Physical State

White to light yellow soft, waxy
solid or flakes.

(2318l

Melting Point 35°Cto44°C [31[9]
N ) 353 °C to 354 °C (at 760 mm
Boiling Point [9]
Hg)
N Practically insoluble in water;
Solubility [41051[7]

Soluble in ethanol and ether.

Experimental Protocol: Melting Point Determination

The melting point of a waxy solid like cetyl lactate is typically determined using the capillary

melting point method, a standard procedure in analytical chemistry.

Objective: To determine the melting range of a solid substance.

Apparatus:

Spatula

Sample of cetyl lactate

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Mortar and pestle (if sample is not a fine powder)

Melting point apparatus (e.g., digital melting point device or Thiele tube with heating oil)
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Procedure:

o Sample Preparation: Ensure the cetyl lactate sample is dry and in the form of a fine powder.
If necessary, gently crush the waxy solid using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the sample into the tube. Invert the tube and tap the sealed end
gently on a hard surface to pack the sample tightly into the bottom. The packed sample
height should be approximately 2-3 mm.

e Apparatus Setup:

o Digital Apparatus: Place the loaded capillary tube into the designated sample holder in the
melting point apparatus.

o Thiele Tube: Secure the capillary tube to a calibrated thermometer using a rubber band or
wire, ensuring the sample is aligned with the thermometer bulb. Immerse the assembly in
the heating oil within the Thiele tube, making sure the oil level is above the top of the

sample but below the open end of the capillary tube.
e Heating and Observation:

o Begin heating the apparatus. For an unknown sample, a rapid heating rate (e.g., 10-20 °C
per minute) can be used to find an approximate melting range.

o For a more precise measurement, repeat the process with a fresh sample. Heat rapidly to
about 15-20 °C below the approximate melting point, then reduce the heating rate to 1-2

°C per minute.
o Data Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the end of the melting range).
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» Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete liquefaction.

Visualization of Experimental Workflow

The logical flow of the melting point determination protocol can be visualized as follows.
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Caption: Workflow for Capillary Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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